2-(2-Methanesulfonylethanesulfonyl)benzoic acid
Overview
Description
“2-(2-Methanesulfonylethanesulfonyl)benzoic acid” is a chemical compound with the CAS Number: 1183920-59-3 . It has a molecular weight of 292.33 and is typically in powder form . The IUPAC name for this compound is 2- { [2- (methylsulfonyl)ethyl]sulfonyl}benzoic acid .
Molecular Structure Analysis
The molecular formula of “2-(2-Methanesulfonylethanesulfonyl)benzoic acid” is C10H12O6S2. The Inchi Code for this compound is 1S/C10H12O6S2/c1-17(13,14)6-7-18(15,16)9-5-3-2-4-8(9)10(11)12/h2-5H,6-7H2,1H3,(H,11,12) .Physical And Chemical Properties Analysis
“2-(2-Methanesulfonylethanesulfonyl)benzoic acid” is a powder that is stored at room temperature .Scientific Research Applications
2-(2-Methanesulfonylethanesulfonyl)benzoic acid
is a chemical compound with the CAS Number: 1183920-59-3 . It has a molecular weight of 292.33 . This compound is usually stored at room temperature and it appears as a powder . It’s important to handle this compound with care as it may cause skin irritation, serious eye irritation, and may cause respiratory irritation .
- This compound can be used in the synthesis of other complex molecules . However, the specific details of these synthesis processes are not readily available .
- A similar compound, urea–benzoic acid, has been applied as a heterogeneous dual acidic and hydrogen bonding catalyst for the synthesis of 2,3-disubstituted thiazolidin-4-ones and hexahydroquinolines . While this is not the exact compound you asked about, it suggests that “2-(2-Methanesulfonylethanesulfonyl)benzoic acid” might also have potential applications in catalysis.
Chemical Synthesis
Catalysis
- This compound could potentially be used in decarboxylative hydroxylation processes . Decarboxylative hydroxylation is a process used to synthesize phenols from benzoic acids . This process is synthetically promising due to its mild conditions, broad substrate scope, and late-stage applications .
- While not directly related to “2-(2-Methanesulfonylethanesulfonyl)benzoic acid”, the study of substituent effects in electrophilic substitutions could potentially provide insights into the behavior of this compound . Substituents can affect the reactivity of the aromatic ring, and some substituents can activate the ring, making it more reactive than benzene, while others can deactivate the ring, making it less reactive .
Decarboxylative Hydroxylation
Substituent Effects in Electrophilic Substitutions
Safety And Hazards
The safety information for “2-(2-Methanesulfonylethanesulfonyl)benzoic acid” indicates that it may cause skin irritation (H315), serious eye damage (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, and not eating, drinking, or smoking when using this product .
properties
IUPAC Name |
2-(2-methylsulfonylethylsulfonyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O6S2/c1-17(13,14)6-7-18(15,16)9-5-3-2-4-8(9)10(11)12/h2-5H,6-7H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOSLVCZIRMRQES-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)CCS(=O)(=O)C1=CC=CC=C1C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O6S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Methanesulfonylethanesulfonyl)benzoic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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